Cas no 16404-66-3 (2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-)

16404-66-3 structure
Product name:2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-
2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-
- 4-hydroxy-2,4,6-trimethylcyclohexa-2,5-dien-1-one
- 2,4,6-Trimethyl-4-hydroxy-2,5-cyclohexadienone
- 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadien-1-one
- 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadiene-1-one
- 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadienone
- 4-hydroxy-2,4,6-trimethylcyclohexa-2,5-dienone
- 6-trimethylcyclohexa-2
- AC1L702C
- NSC301464
- SCHEMBL10705052
- NSC-301464
- 16404-66-3
- DTXSID70316261
- ULGPAXANYFUWRP-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C9H12O2/c1-6-4-9(3,11)5-7(2)8(6)10/h4-5,11H,1-3H3
- InChI Key: ULGPAXANYFUWRP-UHFFFAOYSA-N
- SMILES: O=C1C(C)=CC(C)(O)C=C1C
Computed Properties
- Exact Mass: 152.08376
- Monoisotopic Mass: 152.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 273.1°C at 760 mmHg
- Flash Point: 114°C
- Refractive Index: 1.516
- PSA: 37.3
- LogP: 1.21270
2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl- Related Literature
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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4. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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